3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(3-((aminoiminomethyl)thio)-1-oxopropyl)-, dichloride, dihydrobromide
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Description
3,12-Diaza-6,9-diazoniadispiro(5252)hexadecane, 3,12-bis(3-((aminoiminomethyl)thio)-1-oxopropyl)-, dichloride, dihydrobromide is a complex organic compound with significant applications in various scientific fields
Properties
CAS No. |
111854-45-6 |
|---|---|
Molecular Formula |
C20H40Br2Cl2N8O2S2 |
Molecular Weight |
719.4 g/mol |
IUPAC Name |
[3-[12-(3-carbamimidoylsulfanylpropanoyl)-3,12-diaza-6,9-diazoniadispiro[5.2.59.26]hexadecan-3-yl]-3-oxopropyl] carbamimidothioate;dichloride;dihydrobromide |
InChI |
InChI=1S/C20H38N8O2S2.2BrH.2ClH/c21-19(22)31-15-1-17(29)25-3-7-27(8-4-25)11-13-28(14-12-27)9-5-26(6-10-28)18(30)2-16-32-20(23)24;;;;/h1-16H2,(H3,21,22)(H3,23,24);4*1H/q+2;;;;/p-2 |
InChI Key |
QXDRUJMEAFXHJQ-UHFFFAOYSA-L |
Canonical SMILES |
C1C[N+]2(CCN1C(=O)CCSC(=N)N)CC[N+]3(CCN(CC3)C(=O)CCSC(=N)N)CC2.[Cl-].[Cl-].Br.Br |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(3-((aminoiminomethyl)thio)-1-oxopropyl)-, dichloride, dihydrobromide involves multiple steps. The synthetic route typically includes the reaction of diaza compounds with specific reagents under controlled conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(3-((aminoiminomethyl)thio)-1-oxopropyl)-, dichloride, dihydrobromide has numerous applications in scientific research. It is used in medicinal chemistry for the development of new therapeutic agents. In biology, it is studied for its potential effects on cellular processes. Industrial applications include its use as a catalyst in chemical reactions and as a component in specialized materials .
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The pathways involved in its action are complex and depend on the specific application and context .
Comparison with Similar Compounds
Compared to other similar compounds, 3,12-Diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane, 3,12-bis(3-((aminoiminomethyl)thio)-1-oxopropyl)-, dichloride, dihydrobromide stands out due to its unique structural features and versatile applications. Similar compounds include 3,12-Bis(2-chloroethyl)-3,12-diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane dichloride and 3,12-Bis(3-chloro-2-hydroxypropyl)-3,12-diaza-6,9-diazoniadispiro(5.2.5.2)hexadecane dichloride .
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